Cas no 182412-80-2 (5-Hepten-2-one,6-methyl-3-methylene-)

5-Hepten-2-one,6-methyl-3-methylene- Properties

Names and Identifiers

• 5-Hepten-2-one,6-methyl-3-methylene-
• 6-Methyl-3-methylen-hept-5-en-2-on
• 5-Hepten-2-one, 6-methyl-3-methylene- (9CI)
• 6-Methyl-3-methylenehept-5-en-2-one
• 6-methyl-3-methylidenehept-5-en-2-one
• 182412-80-2
• +Expand

• InChIKey： WQUNIOMSDORVFI-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H14O/c1-7(2)5-6-8(3)9(4)10/h5H,3,6H2,1-2,4H3
• SMILES： C/C(=C/CC(C(=O)C)=C)/C

Computed Properties

• Exact Mass: 138.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 138.104465066g/mol
• Heavy Atom Count: 10
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 2.48790
• PSA: 17.07000